Cas no 1212059-84-1 (Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate)

• Product Name: Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate
• CAS No: 1212059-84-1
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• MDL: MFCD13705243
• CID: 4685967
• Update Time: 2025-06-12

Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl [(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxy]acetate
• Methyl 2-((3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)oxy)acetate
• ST088421
• T3487
• methyl 2-(3-oxo-2H,4H-benzo[e]1,4-oxazin-7-yloxy)acetate
• acetic acid, [(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-7-yl)oxy]-, methyl ester
• Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate

• MDL： MFCD13705243
• Inchi： 1S/C11H11NO5/c1-15-11(14)6-16-7-2-3-8-9(4-7)17-5-10(13)12-8/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： SZDHWBCZMWFIOA-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC(=CC1=2)OCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 73.9

Additional information on Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate

Comprehensive Overview of Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate (CAS No. 1212059-84-1)

Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate (CAS No. 1212059-84-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities and synthetic versatility. The presence of both ester and ketone functional groups in its structure makes it a valuable intermediate for the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for benzoxazine derivatives has surged due to their potential in drug discovery and sustainable agriculture. Researchers are particularly interested in the Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate due to its unique pharmacophore properties, which may contribute to the development of new anti-inflammatory and antimicrobial agents. Its CAS No. 1212059-84-1 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

The synthesis of Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate involves multi-step organic reactions, including esterification and cyclization processes. Its molecular formula, C₁₁H₁₁NO₅, highlights its moderate complexity, making it a subject of interest for medicinal chemistry studies. The compound's bioavailability and metabolic stability are also key areas of investigation, as these properties are critical for its potential use in drug formulation.

From an agrochemical perspective, Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate is explored for its role in developing eco-friendly pesticides. With increasing global emphasis on sustainable farming, this compound's ability to act as a plant growth regulator or pest deterrent is under scrutiny. Its low environmental persistence and biodegradability align with modern regulatory standards, making it a promising candidate for green chemistry applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate. These methods ensure high purity and confirm its structural integrity, which is essential for reproducible research outcomes. The compound's spectral data and chromatographic profiles are often shared in scientific literature, aiding in its identification and quality control.

In conclusion, Methyl (3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxyacetate (CAS No. 1212059-84-1) represents a versatile and innovative compound with broad applications in life sciences. Its relevance to drug development and agricultural innovation positions it as a key focus for future research. As scientific communities continue to explore its potential, this compound is expected to play a pivotal role in advancing healthcare and food security solutions worldwide.